Cas no 215457-77-5 (4-Heptyl-1,3-thiazol-2-amine)

• Product Name: 4-Heptyl-1,3-thiazol-2-amine
• CAS No: 215457-77-5
• MF: C₁₀H₁₈N₂S
• MW: 198.328320980072
• MDL: MFCD19302047
• CID: 5611359
• PubChem ID: 24973504
• Update Time: 2025-10-28

4-Heptyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-heptyl-1,3-thiazol-2-amine
• (4-heptyl-thiazol-2-yl)-amine
• 215457-77-5
• EN300-8106012
• 4-Heptyl-1,3-thiazol-2-amine

• MDL： MFCD19302047
• Inchi： 1S/C10H18N2S/c1-2-3-4-5-6-7-9-8-13-10(11)12-9/h8H,2-7H2,1H3,(H2,11,12)
• InChI Key： CUAUNZQFHWHNDR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CCCCCCC

Computed Properties

• Exact Mass: 198.11906976g/mol
• Monoisotopic Mass: 198.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Heptyl-1,3-thiazol-2-amine

Introduction to 4-Heptyl-1,3-thiazol-2-amine (CAS No. 215457-77-5)

4-Heptyl-1,3-thiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 215457-77-5, is a heterocyclic organic compound featuring a thiazole core substituted with a heptyl group and an amine functional group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activities. The thiazole ring, a sulfur-containing five-membered heterocycle, is well-documented for its role in various bioactive molecules, while the amine substituent introduces reactivity that can be exploited for further derivatization and functionalization.

The structural motif of 4-heptyl-1,3-thiazol-2-amine positions it as a promising candidate for drug discovery efforts. The presence of both nitrogen and sulfur atoms in the thiazole ring enhances its interaction with biological targets, making it a valuable scaffold for medicinal chemists. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic properties of such compounds with greater accuracy, facilitating the design of novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives as scaffolds for developing treatments against various diseases. For instance, studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of thiazole-based compounds. The heptyl side chain in 4-heptyl-1,3-thiazol-2-amine contributes to its lipophilicity, which can influence membrane permeability and metabolic stability—key factors in drug efficacy. This balance between hydrophobicity and hydrophilicity makes it an attractive candidate for oral administration and systemic delivery.

One of the most compelling aspects of 4-heptyl-1,3-thiazol-2-amine is its potential as a precursor for more complex pharmacophores. The amine group at the 2-position of the thiazole ring can undergo further modifications, such as alkylation, acylation, or cyclization, to generate derivatives with enhanced biological activity. For example, researchers have explored the synthesis of thiazole-based peptidomimetics that mimic bioactive peptides while exhibiting improved stability and bioavailability. Such derivatives could serve as leads for developing novel therapeutics targeting neurological disorders or metabolic diseases.

The synthesis of 4-heptyl-1,3-thiazol-2-amine typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include cyclization reactions to form the thiazole ring followed by nucleophilic substitution to introduce the heptyl and amine groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for transitioning promising candidates into clinical development pipelines.

From a computational perspective, virtual screening techniques have been employed to identify potential binding interactions between 4-heptyl-1,3-thiazol-2-amine and biological targets such as enzymes or receptors. Machine learning models trained on large datasets of known bioactive compounds have demonstrated remarkable predictive power in identifying novel drug candidates. By integrating experimental data with computational predictions, researchers can prioritize compounds like 4-heptyl-1,3-thiazol-2-amine for further investigation based on their predicted efficacy and safety profiles.

The pharmacological profile of 4-heptyl-1,3-thiazol-2-amine is still under active investigation in academic and industrial research settings. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways or cancer progression. These findings align with broader trends in drug discovery where thiazole derivatives are being explored for their ability to modulate critical biological processes. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

The chemical properties of 4-heptyl-1,3-thiazol-2-amine, including its solubility profile and stability under various conditions, also play a role in determining its suitability for pharmaceutical applications. Solvent systems used in formulation development must be carefully selected to ensure compatibility with active pharmaceutical ingredients (APIs) while maintaining shelf-life integrity. Additionally, considerations such as pH dependence and interaction with excipients are critical factors that influence dosage form design.

In conclusion,4-heptyl-1,3-thiazol-2-aminedemonstrates significant promise as a building block for developing novel therapeutics due to its unique structural features and reported biological activities. The combination of computational tools with traditional synthetic chemistry has accelerated the discovery process for thiazole-based compounds like this one. As research continues to uncover new applications for heterocyclic scaffolds,4-heptyl-aheptylthetialzolizolinaminedevices will likely remain at forefrontof medicinal chemistry innovation.